5-Fluorospiro[indene-2,4'-piperidin]-1(3H)-one

• Molecular Formula: C13H14FNO
• Molecular Weight: 219.25 g/mol
• IUPAC Name: 5-fluorospiro[3H-indene-2,4'-piperidine]-1-one
• InChI: InChI=1S/C13H14FNO/c14-10-1-2-11-9(7-10)8-13(12(11)16)3-5-15-6-4-13/h1-2,7,15H,3-6,8H2
• InChI Key: KEDXQEPUPSNRKA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC3=C(C2=O)C=CC(=C3)F

Description

5-Fluorospiro[indene-2,4'-piperidin]-1(3H)-one is a useful research compound. Its molecular formula is C13H14FNO and its molecular weight is 219.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-fluoro-1-oxo-1,3-dihydrospiro[indene-2,4′-piperidine]-1′-carboxylate (188 mg, 0.645 mmol) in HCl (19.61 μL, 0.645 mmol) was heated at 100° C. over night. The reaction mixture was concentrated to dryness without any further purification to give the title compound (160 mg, 97% yield). MS calculated for C13H15FNO 220.3. found (ESI) m/z 220.0 (M+H)+, retention time 0.51 min.